Cas no 1485472-51-2 (3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1485472-51-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5520707
• PubChem ID: 65988454
• Update Time: 2025-06-11

3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-hydroxy-1-(3-methoxyphenyl)-
• 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid
• 1612886-10-8
• EN300-718079
• EN300-330735
• 1485472-51-2
• (1S,3s)-3-hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylicacid
• AKOS015330530
• CS-0287913
• SCHEMBL17222271
• SCHEMBL17222270
• G73469
• (1S,3s)-3-hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H14O4/c1-16-10-4-2-3-8(5-10)12(11(14)15)6-9(13)7-12/h2-5,9,13H,6-7H2,1H3,(H,14,15)
• InChI Key： GODDJFZAJSQVJT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)(C(O)=O)CC(O)C1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid

Exploring 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1485472-51-2): A Comprehensive Guide

In the realm of organic chemistry and pharmaceutical research, 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1485472-51-2) has emerged as a compound of significant interest. This cyclobutane derivative, characterized by its unique structural features, is gaining attention for its potential applications in drug discovery and material science. The compound's cyclobutane ring, coupled with a hydroxy group and a methoxyphenyl moiety, offers a versatile scaffold for synthetic modifications, making it a valuable target for researchers exploring novel bioactive molecules.

One of the key reasons behind the growing popularity of 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid is its relevance in addressing contemporary challenges in medicinal chemistry. With the increasing demand for small molecule therapeutics, researchers are actively investigating compounds like this for their potential to modulate biological pathways. The presence of both carboxylic acid and hydroxy functional groups enhances its ability to interact with biological targets, a feature that aligns with current trends in fragment-based drug design.

From a synthetic perspective, CAS No. 1485472-51-2 represents an intriguing case study in ring strain chemistry. The cyclobutane core, known for its inherent ring strain, often imparts unique reactivity patterns that can be exploited in cascade reactions or photochemical transformations. This aspect has become particularly relevant as the scientific community seeks more atom-economical synthetic routes in line with green chemistry principles.

The compound's structural features also make it a candidate for computational chemistry studies. With the rise of AI-assisted drug discovery, molecules like 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid are frequently used to validate molecular docking algorithms and quantum mechanical calculations. Researchers are particularly interested in how the conformational flexibility of the cyclobutane ring affects its molecular interactions, a topic that has generated numerous publications in recent years.

In the context of material science, derivatives of 1485472-51-2 have shown promise as building blocks for functional polymers. The combination of aromatic and aliphatic components in its structure offers opportunities for creating materials with tailored thermal properties and optical characteristics. This aligns with current industry demands for high-performance materials in electronics and coatings applications.

Quality control and analytical characterization of 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid present their own set of challenges and opportunities. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. The compound's chromatographic behavior and spectroscopic fingerprints have become reference points in method development for similar cyclic compounds.

Looking toward future applications, researchers are exploring the potential of CAS 1485472-51-2 in bioconjugation chemistry. Its carboxylic acid group offers a convenient handle for amide bond formation, while the hydroxy group can participate in etherification reactions. These properties make it a candidate for developing targeted drug delivery systems or diagnostic probes, areas that are currently at the forefront of biomedical research.

The stability profile of 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid under various conditions is another active area of investigation. Understanding its degradation pathways and storage requirements is crucial for pharmaceutical applications where compound stability directly impacts shelf life and efficacy. Recent studies have focused on its behavior under accelerated stability conditions, providing valuable data for formulation scientists.

From a commercial perspective, the availability of 1485472-51-2 through chemical suppliers has facilitated its adoption in research laboratories worldwide. The compound's synthetic accessibility and scalability make it an attractive option for both academic and industrial researchers working on structure-activity relationship studies or lead optimization programs.

As research into cyclobutane-containing compounds continues to expand, 3-Hydroxy-1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid stands out as a versatile intermediate with multiple potential applications. Its unique combination of structural features positions it well for future discoveries in both pharmaceutical development and advanced material design, ensuring its place as a compound of ongoing scientific interest.